Cas no 120277-69-2 (3-Bromo-5-(chloromethyl)pyridine)

• Product Name: 3-Bromo-5-(chloromethyl)pyridine
• CAS No: 120277-69-2
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD10697600
• CID: 105178
• PubChem ID: 11701259
• Update Time: 2025-05-25

3-Bromo-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)pyridine
• 3-Bromo-5-(Chloromethyl)Pyridine HCl
• 3-Bromo-5-(chloromethyl)pyridine hydrochloride
• Pyridine,3-bromo-5-(chloromethyl)-
• BH399
• PYRIDINE,3-BROMO-5-(CHLOROMETHYL)
• Pyridine, 3-bromo-5-(chloromethyl)- (9CI)
• PYRIDINE, 3-BROMO-5-(CHLOROMETHYL)-
• 3-bromo-5-(chloromethyl) pyridine
• 5-bromonicotinyl chloride
• 3-bromo-5-chloromethyl-pyridine
• NLPHAZLCNNDGPS-UHFFFAOYSA-N
• 3-Bromo-5-(chloromethyl)-pyridine
• FC0411
• RP26258
• AB60029
• Z8207
• ST24041882
• SY021902
• EN300-37223
• AS-60861
• DTXSID80470808
• AKOS009292614
• J-511966
• MFCD10697600
• 120277-69-2
• FT-0687469
• SCHEMBL1502528
• DB-061722

• MDL： MFCD10697600
• Inchi： 1S/C6H5BrClN/c7-6-1-5(2-8)3-9-4-6/h1,3-4H,2H2
• InChI Key： NLPHAZLCNNDGPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(CCl)=C1

Computed Properties

• Exact Mass: 240.90600
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 1.9

Experimental Properties

• PSA: 12.89000
• LogP: 3.38490

3-Bromo-5-(chloromethyl)pyridine Security Information

• Hazard Category Code： R20/21/22;R34
• Safety Instruction： S22;S26;S36/37/39;S45
• Hazardous Material Identification：
• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Bromo-5-(chloromethyl)pyridine

3-Bromo-5-(chloromethyl)pyridine: A Comprehensive Overview

3-Bromo-5-(chloromethyl)pyridine, also known by its CAS number 120277-69-2, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring containing one nitrogen atom. The substituents on the pyridine ring—a bromine atom at the 3-position and a chloromethyl group at the 5-position—confer unique chemical properties that make it valuable for both academic research and industrial applications.

The synthesis of 3-Bromo-5-(chloromethyl)pyridine typically involves multi-step organic reactions, often utilizing halogenation and substitution techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's stability under various reaction conditions makes it suitable for use in both laboratory settings and large-scale manufacturing processes.

In terms of chemical properties, 3-Bromo-5-(chloromethyl)pyridine exhibits a high degree of reactivity due to the electron-withdrawing effects of the bromine and chloromethyl groups. These groups activate the pyridine ring towards nucleophilic aromatic substitution, making it a versatile building block in organic synthesis. For instance, it has been widely used as an intermediate in the synthesis of pharmaceutical agents, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 3-Bromo-5-(chloromethyl)pyridine in drug discovery, particularly in the development of anticancer agents. Researchers have explored its ability to act as a scaffold for designing molecules with specific biological activities. For example, derivatives of this compound have shown promising results in inhibiting key enzymes involved in cancer cell proliferation.

Beyond pharmaceutical applications, 3-Bromo-5-(chloromethyl)pyridine has found utility in materials science, especially in the synthesis of conductive polymers and organic semiconductors. Its ability to undergo polymerization under controlled conditions has led to its use in creating materials with tailored electronic properties, which are essential for applications in electronics and optoelectronics.

The environmental impact of 3-Bromo-5-(chloromethyl)pyridine has also been a subject of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These efforts aim to ensure that its use aligns with sustainable practices and minimizes harm to ecosystems.

In conclusion, 3-Bromo-5-(chloromethyl)pyridine, with its unique chemical structure and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block continues to drive innovation across multiple disciplines, from drug discovery to materials science. As research progresses, new insights into its properties and potential uses are expected to further enhance its significance in both academic and industrial contexts.